Antiviral Potency vs. Homologous Peptide S1b3inL4
S1b3inL1 exhibits a 2.2‑fold greater potency (EC50 = 5.2 µM) against live SARS‑CoV‑2 Wuhan strain compared to its homologous analog S1b3inL4 (EC50 = 11.4 µM) in the same cytopathic effect assay [1]. This differential activity is observed despite the peptides differing by only a few residues, underscoring the critical sequence‑specific interactions required for optimal binding to the conserved spike pocket.
| Evidence Dimension | Inhibition of live SARS‑CoV‑2 (Wuhan strain) cytopathic effect |
|---|---|
| Target Compound Data | EC50 = 5.2 µM |
| Comparator Or Baseline | S1b3inL4 (homologous macrocyclic peptide): EC50 = 11.4 µM |
| Quantified Difference | 2.2‑fold lower EC50 (greater potency) for S1b3inL1 |
| Conditions | HEK293‑ACE2+‑TMPRSS2+ cells, cytopathic effect inhibition assay |
Why This Matters
Procurement of S1b3inL4 or a generic alternative would result in a demonstrable loss of antiviral potency, requiring higher concentrations and potentially introducing solubility or off‑target limitations.
- [1] Thijssen V, Hurdiss DL, Debski-Antoniak OJ, et al. A broad-spectrum macrocyclic peptide inhibitor of the SARS-CoV-2 spike protein. Proc Natl Acad Sci U S A. 2023;120(26):e2303292120. View Source
